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Compound of Interest

Compound Name: 1-Ethynyl-1-methylcyclohexane

Cat. No.: B1358307

Essential Safety and Handling Guide for 1-
Ethynyl-1-methylcyclohexane

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Ethynyl-1-methylcyclohexane was not
located. The following guidance is based on the safety profiles of structurally similar flammable
and irritant chemicals, including 1-ethynyl-1-cyclohexanol and methylcyclohexane, as well as
general best practices for laboratory safety. It is imperative to handle this chemical with caution
and to consult with your institution's Environmental Health and Safety (EHS) department for
specific protocols.

This guide provides essential safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 1-Ethynyl-1-methylcyclohexane.
Adherence to these procedures is critical for ensuring personal safety and regulatory
compliance.

I. Hazard Assessment

Based on analogous compounds, 1-Ethynyl-1-methylcyclohexane is anticipated to be a
flammable liquid and may cause skin and eye irritation. Vapors may cause respiratory tract
irritation and could form explosive mixtures with air.

Il. Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling 1-Ethynyl-1-methylcyclohexane to
minimize exposure and prevent injury.

Eye and Face Protection:
o Safety Glasses: Must be worn with side shields.
o Chemical Splash Goggles: Required when there is a risk of splashing.

e Face Shield: Recommended in addition to goggles when handling larger quantities or when
there is a significant splash hazard.

Skin Protection:

e Gloves: Chemical-resistant gloves are mandatory. Nitrile rubber gloves are often suitable for
intermittent contact, but it is crucial to check the manufacturer's compatibility chart for the
specific glove material and thickness against similar hydrocarbons.[1]

o Lab Coat: A flame-retardant lab coat or apron should be worn to protect against splashes
and fire hazards.

o Closed-toe Shoes: Safety footwear is essential to protect against spills.[1]
Respiratory Protection:

o Ventilation: All work with 1-Ethynyl-1-methylcyclohexane should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.

e Respirator: If engineering controls are insufficient to maintain exposure below acceptable
limits, or during emergency situations, a NIOSH-approved respirator with organic vapor
cartridges is necessary.

lll. Quantitative Data for Analogous Compounds

The following table summarizes key physical and safety data for structurally similar
compounds. This information should be used as a general guideline for the anticipated
properties of 1-Ethynyl-1-methylcyclohexane.
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1-Ethynyl-1- Methylcyclohexane 1-Methyl-1-
Property

cyclohexanol [2] cyclohexene[3][4]
Molecular Formula CsH120 C7H14 C7H12

Boiling Point

180 °C (356 °F)

110 - 111 °C (230 -
101 °C (214 °F)

232 °F)
) 0.967 g/mL at 25 °C 0.77 g/lcm3 at 25 °C N
Density Not specified
(77 °F) (77 °F)
GHS Hazard H302, H311, H315, H225, H304, H315,
H225, H304, H315
Statements H319 H336, H410

GHS Hazard Statement Key:

o H225: Highly flammable liquid and vapor.[2][3]

e H302: Harmful if swallowed.

o H304: May be fatal if swallowed and enters airways.[2][3]

e H311: Toxic in contact with skin.

e H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.

o H336: May cause drowsiness or dizziness.[2]

e H410: Very toxic to aquatic life with long lasting effects.[2]

IV. Operational Plan: Step-by-Step Handling

Protocol

1. Preparation:

e Ensure all necessary PPE is available and in good condition.
 Verify that the chemical fume hood is functioning correctly.
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e Locate the nearest eyewash station and safety shower before starting work.
» Have a spill kit readily accessible that is appropriate for flammable liquids.
 Inspect the container of 1-Ethynyl-1-methylcyclohexane for any damage or leaks.

2. Handling:

o Conduct all transfers and manipulations of the chemical inside a chemical fume hood.

e Ground and bond containers and receiving equipment to prevent static discharge, which can
ignite flammable vapors.[3][5]

e Use only non-sparking tools.[3][5]

o Keep the container tightly closed when not in use.[3][5]

e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the work area.[5]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][5]

3. Spill Response:

 In case of a small spill, immediately alert others in the area.

e If trained and it is safe to do so, contain the spill using an inert absorbent material such as
sand, earth, or vermiculite. Do not use combustible materials.

o Place the absorbed material into a sealed, labeled container for hazardous waste disposal.

o For large spills, evacuate the area and contact your institution's emergency response team.

V. Disposal Plan

1-Ethynyl-1-methylcyclohexane and any contaminated materials must be disposed of as
hazardous waste.

1. Waste Collection:

o Collect all waste containing 1-Ethynyl-1-methylcyclohexane in a designated, properly
labeled, and sealed container.
e The container must be compatible with the chemical.

2. Waste Segregation:

» Keep this waste stream separate from other chemical wastes, especially oxidizing agents, to
prevent incompatible reactions.
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. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1-
Ethynyl-1-methylcyclohexane".

Store the waste container in a designated satellite accumulation area that is cool, dry, and
well-ventilated, away from ignition sources.

. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal company.
Do not dispose of 1-Ethynyl-1-methylcyclohexane down the drain or in regular trash.

VI. Workflow for Safe Handling of 1-Ethynyl-1-
methylcyclohexane

Caption: Workflow for the safe handling of 1-Ethynyl-1-methylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Ethynyl-4-methylcyclohexane | C9H14 | CID 5254866 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. sigmaaldrich.com [sigmaaldrich.com]
3. beta.lakeland.edu [beta.lakeland.edu]
4. fishersci.com [fishersci.com]

5. lobachemie.com [lobachemie.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1-Ethynyl-1-
methylcyclohexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1358307#personal-protective-equipment-for-
handling-1-ethynyl-1-methylcyclohexane]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1358307?utm_src=pdf-body
https://www.benchchem.com/product/b1358307?utm_src=pdf-body
https://www.benchchem.com/product/b1358307?utm_src=pdf-body
https://www.benchchem.com/product/b1358307?utm_src=pdf-body
https://www.benchchem.com/product/b1358307?utm_src=pdf-body
https://www.benchchem.com/product/b1358307?utm_src=pdf-body
https://www.benchchem.com/product/b1358307?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethynyl-4-methylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethynyl-4-methylcyclohexane
https://www.sigmaaldrich.com/CA/en/sds/sial/300306?userType=anonymous
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3719/Methyl-1-cyclohexene-1--129801-Millipore-Sigma-10-8-21.pdf
https://www.fishersci.com/store/msds?partNumber=AC156840100&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-METHYL-CYCLOHEXANE-CASNO-108-87-4639D-EN.aspx
https://www.benchchem.com/product/b1358307#personal-protective-equipment-for-handling-1-ethynyl-1-methylcyclohexane
https://www.benchchem.com/product/b1358307#personal-protective-equipment-for-handling-1-ethynyl-1-methylcyclohexane
https://www.benchchem.com/product/b1358307#personal-protective-equipment-for-handling-1-ethynyl-1-methylcyclohexane
https://www.benchchem.com/product/b1358307#personal-protective-equipment-for-handling-1-ethynyl-1-methylcyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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